![molecular formula C12H19IN4 B1400991 5-iodo-N,N-dimethyl-4-(1-methylpiperidin-2-yl)pyrimidin-2-amine CAS No. 1361113-54-3](/img/structure/B1400991.png)
5-iodo-N,N-dimethyl-4-(1-methylpiperidin-2-yl)pyrimidin-2-amine
Overview
Description
5-Iodo-N,N-dimethyl-4-(1-methylpiperidin-2-yl)pyrimidin-2-amine (5-iodo-DMPMP) is an organoiodine compound that is used in a variety of scientific research applications. It is a versatile compound that has a wide range of uses in the laboratory. 5-iodo-DMPMP has been used in the synthesis of other compounds, as a reagent in chemical reactions, and as a fluorescent marker in biological studies. It is an important tool in the field of organic chemistry, and its structure and properties have been studied extensively.
Scientific Research Applications
Synthesis and Structural Studies
- The synthesis of pyrimidine derivatives, similar to the queried compound, has been studied, with a focus on their structural determination using various spectroscopic methods. This research is valuable in understanding the chemical properties and potential applications of such compounds (Deohate & Palaspagar, 2020).
Biological Activity and Potential Applications
- Investigations into similar pyrimidine compounds have demonstrated significant antimicrobial properties, suggesting potential applications in the development of new antimicrobial agents (Sirakanyan et al., 2021).
- Another study evaluated the potential of pyrimidine derivatives as dual inhibitors of cholinesterase and amyloid-β (Aβ)-aggregation, indicating possible applications in Alzheimer's disease research (Mohamed et al., 2011).
- Research on charge-cumulated hetarenes, including pyrimidin-2-amine derivatives, has provided insights into the formation of charge-transfer complexes, contributing to the understanding of their chemical behavior (Schmidt & Hetzheim, 1997).
Chemical Transformations and Reactions
- Studies on iodination of similar pyrimidine compounds offer insights into regiospecific functionalization, enhancing the understanding of their chemical reactivity (Niclas et al., 1987).
- Kinetic and mechanistic investigations of the oxidation of N'-heteroaryl unsymmetrical formamidines, including pyrimidin-2-yl derivatives, provide valuable data on their reactivity in different conditions (Fawzy & Shaaban, 2014).
Synthesis of Novel Compounds and Derivatives
- Research on synthesizing amino derivatives of triazolopyrimidine, which involves pyrimidine-2-yl compounds, contributes to the development of new heterocyclic compounds (Vas’kevich et al., 2006).
- Studies focusing on the synthesis of novel pyrimidine-pyrazole derivatives with potential antifungal effects expand the understanding of pyrimidine-based compounds in antifungal applications (Jafar et al., 2017).
Properties
IUPAC Name |
5-iodo-N,N-dimethyl-4-(1-methylpiperidin-2-yl)pyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19IN4/c1-16(2)12-14-8-9(13)11(15-12)10-6-4-5-7-17(10)3/h8,10H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAZQBOXCYLYCTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1C2=NC(=NC=C2I)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19IN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.